Cas no 956360-54-6 (1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 956360-54-6
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 3107870
• PubChem ID: 2474224
• Update Time: 2025-06-15

1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• AKOS030662819
• G19031
• GNB36054
• Z57983006
• 1-benzyl-3-(3-methoxyphenyl)pyrazole-4-carbaldehyde
• SR-01000063856
• SR-01000063856-1
• EN300-12103
• AB00734716-01
• 956360-54-6

• Inchi： 1S/C18H16N2O2/c1-22-17-9-5-8-15(10-17)18-16(13-21)12-20(19-18)11-14-6-3-2-4-7-14/h2-10,12-13H,11H2,1H3
• InChI Key： HCTKLPUJWRJHFE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C(C=O)=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 494.0±45.0 °C at 760 mmHg
• Flash Point: 252.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 956360-54-6)

1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 956360-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a benzyl group, a methoxyphenyl moiety, and an aldehyde functional group. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is driven by its potential role in modulating biological pathways. Researchers are exploring its applications in anti-inflammatory and antioxidant therapies, aligning with the current trend of developing safer and more effective small-molecule therapeutics. The compound's aldehyde group also offers reactivity for further chemical modifications, making it a key building block in medicinal chemistry.

In the context of green chemistry, 956360-54-6 has been studied for its potential in sustainable synthesis routes. With increasing demand for eco-friendly chemical processes, this compound's derivatives are being evaluated for their compatibility with catalytic reactions and biodegradable materials. Such applications resonate with the global push toward reducing environmental impact in industrial chemistry.

From a commercial perspective, 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is often sought after by manufacturers of high-performance materials. Its structural features contribute to thermal stability and electronic properties, making it relevant for organic electronics and photovoltaic research. These attributes align with the rising interest in renewable energy solutions and advanced material design.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 956360-54-6, ensuring purity and consistency for research applications. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its integration into standardized laboratory protocols.

As the scientific community continues to explore pyrazole-based compounds, 1-benzyl-3-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde remains a focal point for innovation. Its adaptability in multi-step syntheses and compatibility with diverse reaction conditions underscore its importance in modern organic chemistry. Future studies may further elucidate its role in targeted drug delivery systems and functional material development.